Necrostatin-5
Necrostatin-5
Inhibits non-apoptotic cell death pathway by inhibition of the death domain receptor-associated adaptor kinase RIP1. Three distinct mechanisms appear to be involved in necroptosis, the alternative active cell death pathway: T-loop dependent inhibition by necrostatin-1; partially T-loop independent inhibition by necrostatin-3 and indirect inhibition of RIP1 by necrostatin-5.
Necroptosis is a regulated caspase-independent cell death mechanism that results in morphological features resembling necrosis. Serine/threonine kinase activity of the death domain receptor-associated molecule RIP1 is thought to be essential for Fas ligand–induced and tumor necrosis factor-α (TNF-α) induced necrosis. Necrostatin-5 is a selective allosteric inhibitor of RIP1 kinase that prevents the death of TNF-α-treated FADD-deficient Jurkat cells with an EC50 value of 240 nM.
Necroptosis is a regulated caspase-independent cell death mechanism that results in morphological features resembling necrosis. Serine/threonine kinase activity of the death domain receptor-associated molecule RIP1 is thought to be essential for Fas ligand–induced and tumor necrosis factor-α (TNF-α) induced necrosis. Necrostatin-5 is a selective allosteric inhibitor of RIP1 kinase that prevents the death of TNF-α-treated FADD-deficient Jurkat cells with an EC50 value of 240 nM.
Brand Name:
Vulcanchem
CAS No.:
337349-54-9
VCID:
VC21138405
InChI:
InChI=1S/C19H17N3O2S2/c1-24-13-8-6-12(7-9-13)22-18(23)16-14-4-2-3-5-15(14)26-17(16)21-19(22)25-11-10-20/h6-9H,2-5,11H2,1H3
SMILES:
COC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC#N)SC4=C3CCCC4
Molecular Formula:
C19H17N3O2S2
Molecular Weight:
383.5 g/mol
Necrostatin-5
CAS No.: 337349-54-9
Cat. No.: VC21138405
Molecular Formula: C19H17N3O2S2
Molecular Weight: 383.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Inhibits non-apoptotic cell death pathway by inhibition of the death domain receptor-associated adaptor kinase RIP1. Three distinct mechanisms appear to be involved in necroptosis, the alternative active cell death pathway: T-loop dependent inhibition by necrostatin-1; partially T-loop independent inhibition by necrostatin-3 and indirect inhibition of RIP1 by necrostatin-5. Necroptosis is a regulated caspase-independent cell death mechanism that results in morphological features resembling necrosis. Serine/threonine kinase activity of the death domain receptor-associated molecule RIP1 is thought to be essential for Fas ligand–induced and tumor necrosis factor-α (TNF-α) induced necrosis. Necrostatin-5 is a selective allosteric inhibitor of RIP1 kinase that prevents the death of TNF-α-treated FADD-deficient Jurkat cells with an EC50 value of 240 nM. |
|---|---|
| CAS No. | 337349-54-9 |
| Molecular Formula | C19H17N3O2S2 |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | 2-[[3-(4-methoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetonitrile |
| Standard InChI | InChI=1S/C19H17N3O2S2/c1-24-13-8-6-12(7-9-13)22-18(23)16-14-4-2-3-5-15(14)26-17(16)21-19(22)25-11-10-20/h6-9H,2-5,11H2,1H3 |
| Standard InChI Key | VGONMECBFMCKBS-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC#N)SC4=C3CCCC4 |
| Canonical SMILES | COC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC#N)SC4=C3CCCC4 |
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